85-98-3(1,3-Diethyl-1,3-diphenylurea),D0485

1,3-Diethyl-1,3-diphenylurea Properties

Names and Identifiers

- 1,3-Diethyl-1,3-diphenylurea
- 1,3-diethyldiphenylurea
- Ethylcentralite
- N,N'-Diethylcarbanilide
- Carbamite
- Centralite
- Centralite I
- Centralite-1
- diethyldiphenylcarbamide
- N,N'-diethyl-N,N'-diphenylurea
- s-Diethyldiphenylurea
- PZIMIYVOZBTARW-UHFFFAOYSA-N
- DTXSID8025040
- SMR001370912
- NSC-44038
- 85-98-3
- 1,3-diethyldiphenylurinstof
- 1,3-diethyl-1,3-diphenyl-urea
- 1,3-diethyl-1,3-di(phenyl)urea
- NCGC00257923-01
- Ethyl centralite
- Centralite 1
- Urea, 1,3-diethyl-1,3-diphenyl-
- Bis-(N-ethyl-N-fenyl)mocovina
- CCRIS 4618
- MFCD00035794
- N,N'-DIETHYLCARBANILIDE [MI]
- NSC 44038
- NCGC00091392-02
- N,N'-Diethyldiphenylurea
- PZIMIYVOZBTARW-UHFFFAOYSA-
- AS-59399
- LS-1850
- N,N'-Diphenyl-N,N'-diethylurea
- NSC28779
- Carbanilide,N'-diethyl-
- 1,3-Diethyl-1,3-difenylmocovina
- Urea,3-diethyl-1,3-diphenyl-
- InChI=1/C17H20N2O/c1-3-18(15-11-7-5-8-12-15)17(20)19(4-2)16-13-9-6-10-14-16/h5-14H,3-4H2,1-2H3
- Diethylcarbanilide
- MLS002415749
- AI3-01942
- DTXCID705040
- SCHEMBL263716
- D0485
- 4169Z9SDJG
- Centralite1
- 1,3-Diethyl-1,3-diphenylurea, 99%
- NSC44038
- CHEMBL1566472
- NCGC00091392-01
- EC 201-645-2
- BRN 2751977
- Tox21_200369
- USAF EK-1047
- D70352
- N,N/'-Diethylcarbanilide
- N,N-Diethylcarbanilide
- Urea, N,N'-diethyl-N,N'-diphenyl-
- Bis-(N-ethyl-N-fenyl)mocovina [Czech]
- HMS3039F11
- CAS-85-98-3
- Q5062193
- 1,3-Diethyl-1,3-difenylmocovina [Czech]
- W-104072
- CS-W010105
- Bis(N-ethyl-N-phenyl)urea
- sym-Diethyldiphenylurea
- AKOS015913312
- EINECS 201-645-2
- 1,3-Diethylcarbanilide
- Carbanilide, N,N'-diethyl-
- UNII-4169Z9SDJG
- FT-0623546
- Urea,N'-diethyl-N,N'-diphenyl-
- NSC-28779
- WLN: 2NR&VN2&R
- Carbanilide, N,N′-diethyl- (7CI, 8CI)
- Centralite 1 (6CI)
- N,N′-Diethyl-N,N′-diphenylurea (ACI)
- N,N′-Diethylcarbanilide
- NSC 28779
- MDL： MFCD00035794
- InChIKey： PZIMIYVOZBTARW-UHFFFAOYSA-N
- Inchi： 1S/C17H20N2O/c1-3-18(15-11-7-5-8-12-15)17(20)19(4-2)16-13-9-6-10-14-16/h5-14H,3-4H2,1-2H3
- SMILES： O=C(N(CC)C1C=CC=CC=1)N(CC)C1C=CC=CC=1

Computed Properties

Exact Mass: 268.15800
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 6
Monoisotopic Mass: 268.157563266g/mol
Heavy Atom Count: 20
Complexity: 265
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3.6
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 23.6Å²

Experimental Properties

LogP: 4.15940
PSA: 23.55000
Merck: 13,3144
Refractive Index: 1.5486 (estimate)
Boiling Point: 411.52°C (rough estimate)
Melting Point: 73-75 °C (lit.)
Flash Point: Fahrenheit: 302 ° f
Celsius: 150 ° c
Solubility: acetone: soluble(lit.)
Color/Form: White crystals. Spicy smell
Stability/Shelf Life: Shock sensitive.
Solubility: Soluble in organic solvents, insoluble in water
Density: 1.0208 (rough estimate)

1,3-Diethyl-1,3-diphenylurea Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00332B-5g	1,3-Diethyl-1,3-diphenylurea	85-98-3	97%	5g	$12.00	2024-04-21
A2B Chem LLC	AB43139-5g	1,3-Diethyl-1,3-diphenylurea	85-98-3	97%	5g	$11.00	2024-04-19
abcr	AB141605-5 g	N,N'-Diethyl-N,N'-diphenylurea, 97%; .	85-98-3	97%	5 g	€86.40	2023-07-20
Ambeed	A799597-5g	1,3-Diethyl-1,3-diphenylurea	85-98-3	97%	5g	$15.0	2025-02-21
eNovation Chemicals LLC	D755099-100g	1,3-Diethyl-1,3-diphenylurea	85-98-3	97+%	100g	$195	2022-06-09
TRC	D472880-1g	1,3-Diethyl-1,3-diphenylurea	85-98-3		1g	$ 150.00	2023-09-07
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	D136745-100g	1,3-Diethyl-1,3-diphenylurea	85-98-3	99%	100g	¥580.90	2023-09-03
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1044991-100g	1,3-Diethyl-1,3-diphenylurea	85-98-3	97%	100g	￥835.00	2024-07-28
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	D864602-500g	1,3-Diethyl-1,3-diphenylurea	85-98-3	99%	500g	￥1,988.00	2022-01-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.	L-JT002-5g	1,3-Diethyl-1,3-diphenylurea	85-98-3	99%	5g	￥107.0	2022-09-28

1,3-Diethyl-1,3-diphenylurea Synthesis

Synthetic Circuit 1

33758-39-3

85-98-3

Reaction Conditions

1.1 Reagents: Potassium bicarbonate Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: 1,4-Dioxane ; rt; 48 h, 100 °C; 100 °C → rt
1.2 Reagents: Water

Reference

Palladium-catalyzed decarbonylative C-N coupling to convert arylcarbamoyl chlorides to urea derivatives

Fan, Aihong; et al, Synthetic Communications, 2020, 50(20), 3113-3124

Synthetic Circuit 2

85-98-3

Reaction Conditions

1.1 Reagents: Oxygen Catalysts: Palladium , Potassium iodide , Titania ; 6 h, 35 bar, 122 ± 2 °C

Reference

Organic ligand and solvent free oxidative carbonylation of amine over Pd/TiO2 with unprecedented activity

Liu, Shujuan; et al, Green Chemistry, 2019, 21(15), 4040-4045

Synthetic Circuit 3

85-98-3

Reaction Conditions

Reference

Preparation of N,N'-dialkyl-N,N'-diarylurea

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1,3-Diethyl-1,3-diphenylurea Raw materials

N-ethyl-N-phenylcarbamoyl chloride

1,3-Diethyl-1,3-diphenylurea Preparation Products

1,3-Diethyl-1,3-diphenylurea (85-98-3)

1,3-Diethyl-1,3-diphenylurea Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:85-98-3)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:85-98-3)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

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1,3-Diethyl-1,3-diphenylurea Properties

Names and Identifiers

Computed Properties

Experimental Properties

1,3-Diethyl-1,3-diphenylurea Pricemore >>

1,3-Diethyl-1,3-diphenylurea Synthesis

Synthetic Circuit 1

Synthetic Circuit 2

Synthetic Circuit 3

1,3-Diethyl-1,3-diphenylurea Raw materials

1,3-Diethyl-1,3-diphenylurea Preparation Products

1,3-Diethyl-1,3-diphenylurea Suppliers

1,3-Diethyl-1,3-diphenylurea Related Literature

Related Categories

85-98-3 (1,3-Diethyl-1,3-diphenylurea) Related Products